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Compound of Interest

3-Chloro-2-fluoro-5-
Compound Name:

(trifluoromethyl)benzaldehyde

Cat. No.: B1348975

An In-depth Technical Guide to 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde

For researchers, scientists, and professionals in drug development, 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is a key building block in organic synthesis. Its distinct
substitution pattern, featuring chloro, fluoro, and trifluoromethyl groups, makes it a valuable
intermediate for creating complex molecules with specific biological activities, particularly in the
pharmaceutical and agrochemical sectors. The presence of the trifluoromethyl group, in

particular, can enhance the reactivity and stability of the molecule in various chemical
reactions.[1]

Physicochemical Properties

The quantitative physicochemical properties of 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde are summarized below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name 3-Chloro-2-fluoro-5- 2]
(trifluoromethyl)benzaldehyde

CAS Number 261763-02-4 [21[31[4]

Molecular Formula CsH3CIF40 [2][4]

Molecular Weight 226.56 g/mol [2][4]

Boiling Point 196 °C

Density 1.54 g/mL at 25 °C

Refractive Index n20/D 1.476

Purity 95-96%

Storage 2-8 °C

Synthesis and Experimental Protocols

While a specific protocol for the synthesis of 3-Chloro-2-fluoro-5-

(trifluoromethyl)benzaldehyde is not readily available in the provided results, a

representative method for a structurally similar compound, 5-chloro-2-

trifluoromethylbenzaldehyde, involves the oxidation of the corresponding alcohol. This process

provides a logical framework for the synthesis of related benzaldehydes.

Representative Synthesis: Oxidation of (5-chloro-2-

trifluoromethylphenyl)methanol[7]

This protocol details the synthesis of 5-chloro-2-trifluoromethylbenzaldehyde from its
corresponding phenylmethanol.

Materials and Reagents:
 (5-chloro-2-trifluoromethylphenyl)methanol

e Dichloromethane (DCM)
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e Pyridinium chlorochromate (PCC)
o Diethyl ether

 Silica gel

e Hexane

o Ethyl acetate

Experimental Procedure:

» Dissolution: Dissolve (5-chloro-2-trifluoromethylphenyl)methanol (1.66 mmol) in 10 mL of
dichloromethane.

o Oxidation: Add pyridinium chlorochromate (3.32 mmol) to the solution.
o Reaction: Stir the reaction mixture for 2 hours at room temperature.

« Dilution: Upon completion, dilute the solution with diethyl ether and continue stirring for an
additional hour.

« Filtration: Filter the mixture to remove insoluble impurities.
e Concentration: Concentrate the filtrate to remove the solvent.

« Purification: Purify the crude product via silica gel column chromatography, using a 10%
ethyl acetate in hexane solution as the eluent to yield the final product.
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Fig. 1: Workflow for the synthesis of a substituted benzaldehyde.
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Biological Activity and Signaling

Benzaldehyde derivatives are recognized for their wide range of biological activities, including
antimicrobial and fungicidal properties.[5] Research on new benzaldehyde derivatives has
shown potent antiaflatoxigenic activity against fungi such as Aspergillus flavus. This activity is
achieved by downregulating the expression of key regulatory genes involved in the aflatoxin
biosynthetic pathway.

Specifically, certain benzaldehyde compounds have been observed to significantly suppress
the transcription of the aflR, laeA, and veA genes.[5] These genes are crucial global regulators
that control secondary metabolism and development in many Aspergillus species. By inhibiting
these master regulators, the entire downstream pathway for aflatoxin production is effectively
shut down. This mechanism presents a promising avenue for developing new agents to ensure
food and feed safety.
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Fig. 2: Inhibitory mechanism of benzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348975#3-chloro-2-fluoro-5-trifluoromethyl-
benzaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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